Cas no 2229087-85-6 (methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229087-85-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5946219
• PubChem ID: 165670279
• Update Time: 2025-06-08

methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1739178
• 2229087-85-6

• Inchi： 1S/C11H18N2O3/c1-11(2,7-14)5-9-8(10(15)16-4)6-12-13(9)3/h6,14H,5,7H2,1-4H3
• InChI Key： NMJTWHXUKJLKEH-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate

Research Update on Methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2229087-85-6)

Recent studies on methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2229087-85-6) have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. This compound, characterized by its pyrazole core and hydroxy-dimethylpropyl side chain, has garnered attention for its versatile chemical properties and pharmacological relevance. Researchers have explored its applications in drug discovery, focusing on its role in modulating specific biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective kinase inhibitors. The research team utilized methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate as a precursor to develop derivatives with enhanced binding affinity for tyrosine kinases, which are implicated in various cancers. The study reported a 40% improvement in inhibitory activity compared to earlier analogs, underscoring the compound's structural advantages.

Further investigations have explored its metabolic stability and pharmacokinetic profile. A preclinical trial documented in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits favorable oral bioavailability and low cytotoxicity, making it a promising candidate for further optimization. These findings align with industry trends toward safer, more efficient small-molecule therapeutics.

Ongoing research also examines the compound's potential in anti-inflammatory applications. Preliminary data from a collaborative project between academic and industrial labs suggest that derivatives of methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate can suppress pro-inflammatory cytokines by targeting the NF-κB pathway. This could pave the way for new treatments for chronic inflammatory diseases.

In conclusion, methyl 5-(3-hydroxy-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate (2229087-85-6) represents a multifaceted scaffold in medicinal chemistry. Its adaptability in drug design, coupled with emerging biological data, positions it as a compound of significant interest for future therapeutic development. Researchers are encouraged to explore its full potential through targeted derivative synthesis and mechanistic studies.